Cas no 129848-52-8 (Phosphineoxide, bis(1-methylpropyl)-)

Phosphineoxide, bis(1-methylpropyl)- structure
129848-52-8 structure
Product Name:Phosphineoxide, bis(1-methylpropyl)-
CAS No:129848-52-8
MF:C8H18OP
MW:161.201683521271
CID:236812
PubChem ID:44153766
Update Time:2025-04-19

Phosphineoxide, bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphineoxide, bis(1-methylpropyl)-
    • di(butan-2-yl)-oxophosphanium
    • DTXSID70869787
    • SCHEMBL14245273
    • Phosphine oxide, bis(1-methylpropyl)-
    • Di(butan-2-yl)(oxo)phosphanium
    • 129848-52-8
    • Inchi: 1S/C8H18OP/c1-5-7(3)10(9)8(4)6-2/h7-8H,5-6H2,1-4H3/q+1
    • InChI Key: UJECEZFSGULMRS-UHFFFAOYSA-N
    • SMILES: [P+](C(C)CC)(C(C)CC)=O

Computed Properties

  • Exact Mass: 161.109527191g/mol
  • Monoisotopic Mass: 161.109527191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
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